Cas no 1806719-89-0 (3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-(trifluoromethoxy)pyridine)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-(trifluoromethoxy)pyridine
• CAS No: 1806719-89-0
• MF: C₈H₄ClF₆NO
• MW: 279.566882133484
• CID: 4830016
• Update Time: 2025-05-26

3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4ClF6NO/c9-2-3-4(17-8(13,14)15)1-5(10)16-6(3)7(11)12/h1,7H,2H2
• InChI Key： GASOPRMBSFYASC-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(N=C1C(F)F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 3.5
• Topological Polar Surface Area: 22.1

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-(trifluoromethoxy)pyridine

Introduction to 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-(trifluoromethoxy)pyridine (CAS No. 1806719-89-0)

3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-(trifluoromethoxy)pyridine, identified by its CAS number 1806719-89-0, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of molecules widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this compound, including its chloromethyl, difluoromethyl, fluoro, and trifluoromethoxy substituents, contribute to its distinctive chemical properties and potential applications in synthetic chemistry and pharmacology.

The molecular structure of 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-(trifluoromethoxy)pyridine is characterized by a pyridine ring that is functionalized with multiple electronegative groups. The presence of fluorine atoms at the 2-position and 6-position, along with the trifluoromethoxy group at the 4-position, imparts a high degree of electronic complexity to the molecule. This electronic environment can influence its reactivity, solubility, and interaction with biological targets. Additionally, the chloromethyl group at the 3-position serves as a versatile handle for further chemical modifications, making this compound a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological receptors. The introduction of multiple fluorine atoms into a pyridine core can significantly alter its pharmacokinetic properties, making it an attractive scaffold for drug discovery. For instance, studies have shown that fluorinated pyridines can exhibit potent activity against various therapeutic targets, including enzymes and receptors involved in cancer, inflammation, and infectious diseases.

3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-(trifluoromethoxy)pyridine has been explored in several research studies as a key intermediate in the synthesis of novel bioactive compounds. Its structural features make it a promising candidate for further derivatization to develop new therapeutic agents. Researchers have utilized this compound to create libraries of derivatives with tailored biological activities. These derivatives have been screened for their potential efficacy against various diseases, demonstrating the versatility of 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-(trifluoromethoxy)pyridine as a building block in medicinal chemistry.

One notable area of research involving this compound is its application in the development of small-molecule inhibitors targeting enzyme cascades involved in signal transduction pathways. Enzymes such as kinases and phosphodiesterases play crucial roles in cellular processes and are often dysregulated in diseases like cancer. By designing molecules that selectively inhibit these enzymes, researchers aim to develop treatments that can modulate disease progression. The unique electronic properties of 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-(trifluoromethoxy)pyridine make it an ideal candidate for generating inhibitors with high specificity and potency.

Another exciting application of this compound is in the field of antiviral drug development. Viruses rely on host cellular machinery for replication, and inhibiting viral enzymes or interactions can prevent infection or reduce viral load. Fluorinated pyridines have shown promise as antiviral agents due to their ability to mimic natural substrates while exhibiting greater stability against metabolic degradation. 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-(trifluoromethoxy)pyridine has been used to synthesize novel antiviral compounds that target viral proteases and polymerases. Preliminary studies suggest that these derivatives exhibit significant antiviral activity against various strains of viruses.

The synthesis of 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-(trifluoromethoxy)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorinated groups often necessitates specialized synthetic techniques due to the reactivity and sensitivity of fluorine atoms. However, advances in synthetic methodologies have made it increasingly feasible to incorporate fluorine into complex molecular frameworks efficiently. Techniques such as metal-catalyzed cross-coupling reactions and directed ortho-metalation have been particularly useful in constructing the desired pyridine derivatives.

The chemical properties of 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-(trifluoromethoxy)pyridine also make it an interesting material for studying intermolecular interactions. The presence of multiple electronegative substituents can influence hydrogen bonding capabilities and dipole moments, which are critical factors in determining molecular recognition processes. Researchers have utilized computational methods to model how this compound interacts with biological targets such as proteins and nucleic acids. These studies provide insights into how structural modifications can enhance binding affinity and selectivity.

In conclusion,3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-(trifluoromethoxy)pyridine (CAS No. 1806719-89-0) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse applications in synthetic chemistry, medicinal chemistry, and biopharmaceutical research. As our understanding of fluorinated heterocycles continues to grow,3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-(trifluoromethoxy)pyridine is expected to remain at the forefront of innovation in developing new therapeutic agents for treating various diseases.